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Compound of Interest

Compound Name: Glycyltryptophan hydrate

Cat. No.: B7953547

Get Quote

Executive Technical Summary
Glycyl-L-tryptophan (Gly-Trp) is a zwitterionic dipeptide composed of glycine and L-tryptophan.

[1][2] In its solid state, it frequently exists as a dihydrate, a critical distinction for formulation

scientists managing moisture content and crystal habit. Its physicochemical profile is dominated

by the interplay between the hydrophilic glycyl backbone and the hydrophobic, aromatic indole

side chain of tryptophan.
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Property Specification / Value

Chemical Name
(2S)-2-[(2-aminoacetyl)amino]-3-(1H-indol-3-

yl)propanoic acid

CAS Registry
2390-74-1 (General), 5625-67-2 (Dihydrate

specific)

Molecular Formula
(typically dihydrate

)

Molecular Weight
261.28 g/mol (Anhydrous); ~297.31 g/mol

(Dihydrate)

Crystal System Monoclinic, Space Group

pKa Values

(COOH)

;

(

)

Solubility
Soluble in water; slightly soluble in ethanol;

insoluble in ether.[1][2][3][4][5][6]

Solid-State Architecture & Hydration Dynamics[1][2]
Understanding the solid-state form is prerequisite to processing.[1][2] Gly-Trp dihydrate exhibits

a distinct crystal lattice stabilized by a 3D network of hydrogen bonds involving the water

molecules.[1][2]

Crystal Habit[2][6]
Lattice Structure: X-ray diffraction studies reveal that Gly-Trp dihydrate crystallizes in the

monoclinic system (

).[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://www.medchemexpress.com/h-gly-trp-oh.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8121583_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8121583.htm
https://cymitquimica.com/cas/2390-74-1/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7953547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Packing: The peptide backbone adopts a trans conformation.[2] The indole ring of

the tryptophan residue is typically oriented to maximize

interactions or hydrophobic shielding, while the water molecules bridge the polar termini (

and

) of adjacent zwitterions.[1][2]

Dehydration Kinetics
The "hydrate" designation is not merely nominal; it defines the material's thermal stability.[2]

Event 1 (Dehydration): Upon heating, the dihydrate loses its lattice water.[2] This typically

occurs in the range of 60°C – 100°C, resulting in a phase change from crystalline dihydrate

to a potentially amorphous or metastable anhydrous powder.

Implication: Processing steps involving heat (e.g., fluid bed drying) must be controlled to

prevent unintended amorphization, which could lead to hygroscopicity spikes.[1]

Solution-State Behavior[1][2]
Solubility Profile
Unlike free L-Tryptophan, which has limited water solubility (~11.4 mg/mL at 25°C), the addition

of the glycyl residue significantly disrupts the crystal lattice energy, enhancing solubility.[1]

Aqueous Solubility: Gly-Trp is freely soluble in water compared to its constituent amino acid

Trp.[1][2]

pH Dependence:

pH < 3.15: Protonation of the carboxyl group (

,

) increases solubility in acidic buffers.[2]

pH 3.15 – 8.2 (Isoelectric Zone): Solubility is lowest near the isoelectric point (pI

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2390741&Mask=40
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://pubchem.ncbi.nlm.nih.gov/compound/glycyl-L-tryptophan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7953547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


), though still higher than L-Trp.[1][2]

pH > 8.2: Deprotonation of the amine (

,

) yields a net negative charge, enhancing solubility in basic media.[1]

Ionization Constants (pKa)
The peptide bond exerts an electron-withdrawing effect, shifting the pKa values relative to free

amino acids:

Carboxyl Group (

): Less acidic than free Glycine (

) or Tryptophan (

) due to the increased distance from the positive ammonium charge.[1][2]

Amino Group (

): More acidic than free Glycine (

).[1][2] The peptide bond reduces the electron density on the terminal nitrogen, making it
easier to deprotonate.

Stability & Degradation Pathways[2][8]
The stability of Gly-Trp is governed by two primary mechanisms: Hydrolysis of the peptide bond

and Oxidation of the indole moiety.[1][2]

Chemical Degradation Mechanism
The indole ring is highly susceptible to photo-oxidation and reactive oxygen species (ROS),

leading to discoloration (browning) and the formation of N-formylkynurenine derivatives.[1][2]
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Figure 1: Primary degradation pathways for Glycyl-L-tryptophan.[1][2] Oxidative instability of

the indole ring is the dominant cause of discoloration.[1]

Thermal Analysis & Characterization
For drug development, establishing a thermal baseline is critical for setting storage and drying

limits.

Thermal Profile (DSC/TGA)
Stage 1: Dehydration (TGA): A mass loss of ~12% (theoretical for dihydrate) is observed

between 60°C and 110°C.[1][2]

Stage 2: Melting/Decomposition (DSC): The anhydrous solid typically shows a melting

endotherm followed immediately by exothermic decomposition around 280°C – 300°C.[1][2]

Note that the exact melting point is heating-rate dependent due to simultaneous

decomposition.[1][2]

Experimental Protocol: Thermal Stability Assessment
To validate the hydrate state and thermal limit:
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Instrument: TGA/DSC synchronous analyzer.

Sample: 5–10 mg Gly-Trp hydrate, placed in an Alumina pan (open).

Purge Gas: Nitrogen (

) at 50 mL/min to prevent oxidative artifacts.

Ramp: Heat from 25°C to 350°C at 10°C/min.

Criteria:

Pass: Distinct step-loss of water <120°C matching stoichiometric water content.[1][2]

Fail: Continuous weight loss (indicating wet sample) or early onset degradation <200°C.[1]

[2]
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Figure 2: Logical workflow for thermal characterization to distinguish bound water (hydrate)

from surface moisture.

Critical Quality Attributes (CQA) in Development
When using Gly-Trp as an excipient or model drug:

Light Protection: Due to the indole ring, the material must be stored in amber vials.[2]

Exposure to UV leads to photo-oxidation (yellowing).[1][2]
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Moisture Control: The dihydrate is stable, but the anhydrous form is hygroscopic.[2]

Formulations should account for water activity (

) to prevent crystal form conversion.[1][2]

Excipient Compatibility: Avoid reducing sugars (e.g., lactose, glucose) in formulation.[1][2]

The primary amine of the glycyl residue is a nucleophile capable of Maillard reaction, leading

to rapid browning and instability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7953547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

